Cas no 1909348-00-0 (3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride)

• Product Name: 3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride
• CAS No: 1909348-00-0
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD29047305
• CID: 4629490
• PubChem ID: 121552828
• Update Time: 2025-09-23

3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-methylspiro[3.3]heptan-1-amine hydrochloride
• Z2235825102
• 3-methoxy-N-methylspiro[3.3]heptan-1-amine;hydrochloride
• 3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride

• MDL： MFCD29047305
• Inchi： 1S/C9H17NO.ClH/c1-10-7-6-8(11-2)9(7)4-3-5-9;/h7-8,10H,3-6H2,1-2H3;1H
• InChI Key： PXNQDZIUOLUSQV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CC(C21CCC2)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 21.3

Additional information on 3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride

Introduction to 3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride (CAS No. 1909348-00-0)

3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride, identified by its CAS number 1909348-00-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

The molecular structure of 3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride consists of a spirocyclic core, which is a fused ring system comprising two distinct heterocyclic rings connected by a single carbon atom. This spiro configuration imparts distinctive steric and electronic properties to the molecule, influencing its interactions with biological targets. The presence of both methyl and methoxy substituents further modulates the compound's pharmacophoric characteristics, enhancing its potential as a lead compound in drug discovery.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards various biological receptors. Studies have demonstrated that spirocycles can adopt multiple conformations, allowing them to interact optimally with protein targets. The amine functional group in 3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride provides a site for hydrogen bonding, which is crucial for establishing stable interactions with biological macromolecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in biochemical assays and pharmacokinetic studies. This solubility profile is particularly advantageous for intravenous administration in preclinical models, where rapid absorption and distribution are critical parameters for evaluating drug efficacy.

Recent research has highlighted the potential of 3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride as a modulator of neurotransmitter systems. Preclinical studies have suggested that this compound may interact with serotonin and dopamine receptors, which are implicated in mood regulation, pain perception, and cognitive functions. The spirocyclic scaffold is believed to contribute to its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) therapies.

Additionally, the methoxy group in the molecule may play a role in metabolic stability, influencing the compound's half-life and bioavailability. Pharmacokinetic studies are ongoing to elucidate these properties further. The hydrochloride form ensures that the compound remains stable under various storage conditions, maintaining its integrity for extended periods.

The synthesis of 3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled the efficient production of this compound on an industrial scale, making it more accessible for therapeutic applications.

In conclusion, 3-methoxy-N-methylspiro3.3heptan-1-amine hydrochloride (CAS No. 1909348-00-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable candidate for further development in drug discovery programs targeting neurological and other therapeutic areas. Continued research into this compound will likely uncover additional insights into its mechanisms of action and therapeutic potential.